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Compound of Interest

Compound Name: 2-Isopropoxypyridine
CAS No.: 16096-13-2
Cat. No.: B097995
Get Quote
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Introduction

2-Isopropoxypyridine is a heterocyclic organic compound that has emerged as a crucial
building block in the synthesis of a diverse array of functional materials. Its unique electronic
properties and steric profile, conferred by the isopropoxy group at the 2-position of the pyridine
ring, make it a valuable synthon in the fields of medicinal chemistry, drug discovery, and
materials science. The pyridine nitrogen acts as a hydrogen bond acceptor and a coordination
site for metals, while the isopropoxy group can influence solubility, metabolic stability, and
molecular conformation. This combination of features allows for the fine-tuning of the
physicochemical and biological properties of the resulting functional materials.

This document provides detailed application notes and protocols for the use of 2-
isopropoxypyridine in the synthesis of functional materials, with a focus on its applications in
drug development and materials for organic electronics.

Application in Medicinal Chemistry
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2-Isopropoxypyridine derivatives have shown significant promise in the development of novel
therapeutic agents targeting a range of diseases. The incorporation of this moiety can lead to
enhanced biological activity and improved pharmacokinetic profiles.

GPR120 Agonists for Metabolic Disorders

Derivatives of 2-isopropoxypyridine have been investigated as G protein-coupled receptor
120 (GPR120) agonists, which are promising targets for the treatment of diabetes, obesity, and
hyperlipidemia.[1]

Table 1: Synthesis of a GPR120 Agonist Precursor
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Inhibitors of O-GIcNAcase (OGA) for Neurodegenerative
Diseases

2-Isopropoxypyridine has been utilized as a key structural component in the synthesis of
inhibitors of O-GlcNAcase (OGA), an enzyme implicated in the pathology of tauopathies such
as Alzheimer's disease.[2]

Antiviral Agents

The 2-isopropoxypyridine scaffold is present in compounds designed to treat arenavirus
infections. The synthesis often involves the preparation of a boronic acid derivative of 2-
isopropoxypyridine for subsequent cross-coupling reactions.[3]

Antituberculosis Agents
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In the quest for new treatments for tuberculosis, 3,5-dialkoxypyridine analogues of bedaquiline
have been synthesized, where 2-isopropoxypyridine is a key starting material. These
compounds aim to improve upon the potency and safety profile of existing drugs.[4]

Table 2: Characterization of an Antituberculosis Agent Intermediate

Compound 1H NMR (CDCI3) 6 (ppm) Reference

7.94 (d, J = 3.0 Hz, 1H), 7.33-
7.30 (m, 1H), 6.61 (d, J=8.9
5-(ethoxymethoxy)-2- Hz, 1H), 5.20 (sep, J = 6.2 Hz,
isopropoxypyridine 1H), 5.14 (s, 2H), 3.73(q, J =
7.0 Hz, 2H), 1.25 (t, J = 7.0 Hz,
3H), 1.34 (d, J = 6.2 Hz, 6H)

[4]

Modulators of GABAA Receptors for Alcohol Abuse
Disorders

B-Carboline derivatives synthesized from 4-chloro-5-iodo-2-isopropoxypyridine have shown
potential in reducing alcohol self-administration, likely through their action at the
benzodiazepine site of the GABAA receptor.[5]

Experimental Protocols
Protocol 1: Synthesis of 5-(4-((2-isopropoxypyridin-3-
yl)methoxy)phenyl)isoxazol-3-o0l[1]

This protocol describes the final step in the synthesis of a GPR120 agonist.
Materials:

o 3-(4-((2-isopropoxypyridine)-3-yl)methoxy)phenyl)propynoic acid ethyl ester
e Hydroxylamine (50% aqueous solution)

e Tetrahydrofuran (THF)
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o Ethanol
Procedure:

o Dissolve 3-(4-((2-isopropoxypyridine)-3-yl)methoxy)phenyl)propynoic acid ethyl ester (126
mgq) in a mixture of tetrahydrofuran (1 ml) and ethanol (0.5 ml).

 To this solution, add 0.066 ml of hydroxylamine (50% aqueous solution).

« Stir the reaction mixture at room temperature and monitor the progress by a suitable method
(e.g., TLC or LC-MS).

e Upon completion, work up the reaction mixture to isolate the product, 5-(4-((2-
isopropoxypyridin-3-yl)methoxy)phenyl)isoxazol-3-ol.

Protocol 2: Synthesis of 2-isopropoxypyridine-5-boronic
acid[3]

This protocol outlines the preparation of a key intermediate for Suzuki coupling reactions in the
synthesis of antiviral agents.

Materials:

A suitable 5-substituted-2-isopropoxypyridine (e.g., 5-bromo-2-isopropoxypyridine)

A boronic acid source (e.g., bis(pinacolato)diboron)

Palladium catalyst (e.g., Pd(dppf)CI2)

Base (e.g., potassium acetate)

Anhydrous solvent (e.g., dioxane)
Procedure:

 In a flame-dried flask under an inert atmosphere (e.g., argon), combine 5-bromo-2-
isopropoxypyridine, bis(pinacolato)diboron, potassium acetate, and the palladium catalyst.
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e Add anhydrous dioxane to the flask.

e Heat the reaction mixture to the appropriate temperature (e.g., 80-100 °C) and stir for the
required time, monitoring the reaction by TLC or GC-MS.

o After completion, cool the reaction mixture and perform an aqueous workup.

o Extract the product with an organic solvent, dry the organic layer, and concentrate under
reduced pressure.

 Purify the crude product by a suitable method such as column chromatography to obtain 2-
isopropoxypyridine-5-boronic acid pinacol ester.

Hydrolyze the pinacol ester to the boronic acid if required for the subsequent reaction.

Protocol 3: Buchwald-Hartwig Amination using 4-chloro-
5-iodo-2-isopropoxypyridine[5]

This protocol describes a key step in the synthesis of -carboline derivatives.

Materials:

4-chloro-5-iodo-2-isopropoxypyridine (214 mg, 0.72 mmol)
e 4-aminopyridine (68.8 mg, 0.73 mmol)

o Palladium(ll) acetate (Pd(OAc)2, 4.8 mg, 0.0216 mmol)

¢ rac-BINAP (13.4 mg, 0.0216 mmol)

e Cesium carbonate (Cs2C03, 1.17 g, 3.6 mmol)

o Toluene

Procedure:

¢ In a reaction vessel, combine 4-chloro-5-iodo-2-isopropoxypyridine, 4-aminopyridine,
Pd(OACc)2, rac-BINAP, and Cs2COa3.
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o Add toluene to the vessel and heat the mixture at reflux for 6 hours at 140 °C.
« Monitor the reaction for the formation of the diarylamine product.

e Upon completion, cool the reaction and perform a suitable workup and purification to isolate
the product.
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Caption: General experimental workflow for the synthesis and characterization of functional
materials from 2-isopropoxypyridine.
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Caption: Simplified signaling pathway of a GPR120 agonist derived from 2-
isopropoxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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